Cas no 1803585-70-7 (Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride)

• Product Name: Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride
• CAS No: 1803585-70-7
• MF: C₉H₁₅ClFNO₃
• MW: 239.67170548439
• MDL: MFCD28968386
• CID: 4616410
• PubChem ID: 119032133
• Update Time: 2025-11-02

Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride
• ethyl 5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylate;hydrochloride
• E72892
• ETHYL 8-FLUORO-2-OXA-6-AZASPIRO[3.4]OCTANE-8-CARBOXYLATE HCL
• Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride

• MDL： MFCD28968386
• Inchi： 1S/C9H14FNO3.ClH/c1-2-14-7(12)9(10)4-11-3-8(9)5-13-6-8;/h11H,2-6H2,1H3;1H
• InChI Key： SMVNVGQDGFXPKG-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(=O)OCC)CNCC21COC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride

Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride: A Comprehensive Overview

Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride (CAS No: 1803585-70-7) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique spirocyclic structure and fluorinated moiety, is widely utilized in drug discovery and development. Its molecular formula and intricate architecture make it a valuable intermediate for synthesizing novel therapeutic agents.

The spiro[3.4]octane core of this compound is particularly noteworthy, as it introduces structural rigidity and three-dimensional complexity, which are highly sought-after properties in modern medicinal chemistry. The presence of the 8-fluoro substituent further enhances its potential bioactivity, making it a versatile building block for targeting various biological pathways. Researchers are increasingly exploring its applications in the design of central nervous system (CNS) drugs and enzyme inhibitors, aligning with current trends in precision medicine.

One of the most compelling aspects of Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride is its role in addressing unmet medical needs. With the growing demand for neurodegenerative disease treatments and psychiatric medications, this compound's unique properties offer promising avenues for innovation. Its carboxylate ester functionality also allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

In the context of green chemistry and sustainable synthesis, CAS 1803585-70-7 has been the subject of optimization studies to reduce environmental impact. Recent advancements in catalytic fluorination and spirocycle formation have improved the efficiency of its production, addressing key challenges in scalability and cost-effectiveness. These developments are particularly relevant given the increasing emphasis on eco-friendly pharmaceutical manufacturing.

The market dynamics surrounding Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride reflect its growing importance. As pharmaceutical companies invest heavily in small molecule therapeutics, the demand for high-quality intermediates like this compound continues to rise. Its hydrochloride salt form ensures improved solubility and stability, which are critical factors for drug formulation and delivery.

From a regulatory perspective, CAS 1803585-70-7 complies with global standards for research chemicals, ensuring its safe handling and use in laboratory settings. Researchers and manufacturers must adhere to proper protocols to maintain its integrity and performance in various applications. The compound's non-hazardous nature under standard conditions further enhances its appeal for widespread use.

Looking ahead, the potential applications of Ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hydrochloride are vast. Its compatibility with high-throughput screening and combinatorial chemistry techniques positions it as a key player in the discovery of next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound is poised to make significant contributions to advancing human health and well-being.